Cas no 86270-92-0 (4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone)

• Product Name: 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone
• CAS No: 86270-92-0
• MF: C₁₀H₁₃N₃O₂
• MW: 210.247606992722
• CID: 1063630
• PubChem ID: 329757479
• Update Time: 2025-05-20

4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone Chemical and Physical Properties

Names and Identifiers

• 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone
• N-(4-oxo-4-pyridin-3-ylbutyl)-N-(trideuteriomethyl)nitrous amide
• NNK-d3
• 4-(Methyl-d3-nitrosoamino)-1-(3-pyridinyl)-1-butanone (ACI)
• FLAQQSHRLBFIEZ-FIBGUPNXSA-N
• AKOS030243059
• 4-(Trideuteromethylnitrosamino)-1-(3-pyridyl)-1-butanone
• DTXSID90235465
• 1-Butanone, 4-((methyl-d3)nitrosoamino)-1-(3-pyridinyl)-
• 4-(Methyl-D-nitrosamino)-1-(3-pyridyl)-1-butanone
• HY-126477S1
• NNK-d3, 4-(Methyl-d3-nitrosoamino)-1-(3-pyridinyl)-1-butanone
• CS-0644549
• 86270-92-0
• 4-(N-Methyl-N-nitrosoamino)-1-(3-pyridinyl)-2-butanone
• 4-((Methyl-d3)nitrosoamino)-1-(3-pyridinyl)-1-butanone
• 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone, analytical standard

• MDL： MFCD03425609
• Inchi： 1S/C10H13N3O2/c1-13(12-15)7-3-5-10(14)9-4-2-6-11-8-9/h2,4,6,8H,3,5,7H2,1H3/i1D3
• InChI Key： FLAQQSHRLBFIEZ-FIBGUPNXSA-N
• SMILES： C(C1C=NC=CC=1)(=O)CCCN(C([2H])([2H])[2H])N=O

Computed Properties

• Exact Mass: 210.12000
• Monoisotopic Mass: 210.119606904g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.63000
• LogP: 1.65770

4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317
• Warning Statement： P280-P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone

Introduction to 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone (CAS No. 86270-92-0)

4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 86270-92-0, is a derivative featuring a nitrosamino group and a pyridyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of deuterium-labeled atoms (denoted by methyl-d3) further enhances its utility in studies requiring high precision, such as metabolic labeling and kinetic analysis.

The structural framework of 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone consists of a butanone backbone substituted with a nitrosamino group at the fourth carbon and a pyridyl ring at the first carbon. This configuration imparts unique electronic and steric properties, making it a versatile building block for designing novel pharmacophores. The compound's reactivity is influenced by the electron-withdrawing nature of the nitroso group, which can participate in various chemical transformations, including nucleophilic addition and oxidation-reduction reactions.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and neurology. The nitrosamino derivatives have been extensively studied for their potential anticancer properties due to their ability to interfere with DNA replication and repair mechanisms in cancer cells. Specifically, compounds like 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone have been investigated for their role in modulating enzyme activity and inhibiting key signaling pathways involved in tumor growth and progression.

One of the most compelling aspects of this compound is its application in deuterium labeling studies. Deuterium-labeled molecules are increasingly used in drug development to improve metabolic stability, reduce off-target effects, and enhance pharmacokinetic profiles. The use of methyl-d3 in 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone allows researchers to track the metabolic fate of related compounds more accurately, providing critical insights into drug disposition and efficacy.

The synthesis of 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone involves multi-step organic reactions, including nitrosation, functional group interconversion, and protection-deprotection strategies. The process requires careful optimization to ensure high yield and purity, as impurities can significantly affect downstream applications. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to enhance efficiency and scalability.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the design of more potent and selective derivatives. These computational approaches complement experimental efforts by predicting structural features and predicting potential drug-like properties.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in agrochemical research for developing novel pesticides and herbicides. The unique structural features of 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone make it an attractive candidate for designing molecules that interact with specific biological pathways in pests while minimizing environmental impact.

In conclusion, 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone (CAS No. 86270-92-0) is a multifaceted compound with significant implications in both pharmaceutical and agrochemical research. Its structural complexity, coupled with its reactivity and deuterium labeling capabilities, positions it as a valuable tool for developing innovative therapeutics and sustainable agricultural solutions. As research continues to evolve, this compound is likely to play an even greater role in advancing our understanding of biological systems and improving human health.